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Compound of Interest

2-(Thiophene-2-
Compound Name:
sulfonamido)acetic acid

Cat. No.: B183725

An in-depth investigation into the discovery and history of 2-(Thiophene-2-sulfonamido)acetic
acid (CAS Number: 82068-09-5) reveals a significant lack of publicly available scientific
literature, patents, or detailed experimental data. This technical guide summarizes the limited
available information and provides a broader context based on related thiophene derivatives.

While the chemical structure of 2-(Thiophene-2-sulfonamido)acetic acid is known, its
discovery, historical development, and specific biological activities are not documented in
readily accessible scientific databases. The compound is listed by several chemical suppliers,
indicating its synthesis is feasible, but research detailing its synthesis, characterization, and
potential applications is conspicuously absent.

General Context: Thiophene Acetic Acid and
Sulfonamide Derivatives

To provide a framework for understanding the potential significance of this molecule, it is useful
to examine its constituent parts: the 2-thiopheneacetic acid core and the sulfonamide functional

group.

2-Thiopheneacetic acid is a well-known and commercially important organosulfur compound. It
serves as a crucial building block in the synthesis of various pharmaceuticals. Notably, it is a
precursor to the cephalosporin antibiotics cephaloridine and cephalothin. The synthesis of 2-
thiopheneacetic acid itself is well-documented, with various methods developed over the years.
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Thiophene-containing compounds, in general, are a significant class of heterocyclic
compounds in medicinal chemistry, exhibiting a wide range of biological activities, including
antimicrobial, anti-inflammatory, anticancer, and antiviral properties.

Thiophene sulfonamides represent a class of compounds that have been investigated for
various therapeutic applications. Sulfonamide-based drugs have a long history in medicine,
and their incorporation with a thiophene moiety has been a strategy to develop novel
therapeutic agents. Research on different thiophene sulfonamide derivatives has indicated
potential antibacterial and anticancer activities.

Putative Synthesis

While no specific experimental protocol for the synthesis of 2-(Thiophene-2-
sulfonamido)acetic acid was found, a plausible synthetic route can be conceptualized based
on standard organic chemistry principles. The most likely approach would involve the reaction
of thiophene-2-sulfonamide with a haloacetic acid derivative, such as ethyl bromoacetate,
followed by hydrolysis of the resulting ester to yield the desired carboxylic acid.

A generalized workflow for such a synthesis is depicted below.
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Caption: A potential synthetic pathway to 2-(Thiophene-2-sulfonamido)acetic acid.

Biological Activity and Signaling Pathways

There is no specific information available in the scientific literature regarding the biological
activity or mechanism of action of 2-(Thiophene-2-sulfonamido)acetic acid. While many
thiophene sulfonamide derivatives have been studied for their biological effects, the specific
acetic acid derivative in question has not been the subject of published research. Therefore, no
signaling pathways or experimental data on its biological effects can be presented.

Conclusion
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In conclusion, 2-(Thiophene-2-sulfonamido)acetic acid remains an enigmatic compound
from a scientific and historical perspective. Despite its availability from commercial suppliers,
there is a notable absence of research detailing its discovery, synthesis, and biological
properties. Researchers and drug development professionals interested in this specific
molecule may need to undertake foundational research to characterize its properties and
potential applications. The broader importance of 2-thiopheneacetic acid and the known
biological activities of other thiophene sulfonamides suggest that it could be a molecule of
interest, but this remains to be experimentally verified.

 To cite this document: BenchChem. [2-(Thiophene-2-sulfonamido)acetic Acid: An Obscure
Compound with Undocumented Origins]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b183725#discovery-and-history-of-2-thiophene-2-
sulfonamido-acetic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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